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Compound of Interest

Compound Name: CPUY201112

Cat. No.: B15564256

For Research Use Only

Product Name: AHI-7 (Apo-Hippolnhibitor-7)

Catalog Number: CPUY201112 Description: AHI-7 is a potent and selective small molecule
inhibitor of the Hippo signaling pathway, targeting the interaction between YAP/TAZ and TEAD.
By disrupting this protein-protein interaction, AHI-7 prevents the nuclear translocation of
YAP/TAZ and subsequent transcription of downstream target genes involved in cell proliferation
and organ size control.

Mechanism of Action

AHI-7 functions by allosterically binding to the TEA domain (TEAD) transcription factors, which
prevents the binding of the transcriptional co-activators YAP and TAZ. The Hippo pathway is a
critical regulator of tissue homeostasis and organ size.[1] Dysregulation of this pathway is
implicated in various cancers, where the YAP/TAZ oncoproteins are often overactive.[1] AHI-7's
targeted inhibition of the YAP/TAZ-TEAD interaction leads to the suppression of cancer cell
proliferation and can induce apoptosis.
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1. Seed Cells
(5,000 cells/well)

2. Incubate 24h

3. Treat with AHI-7 Serial Dilution

4. Incubate 72h
G. Add MTT Reageng

6. Incubate 4h

7. Solubilize with DMSO

8. Read Absorbance (570nm)

9. Calculate IC50

Disruption of
YAP/TAZ-TEAD Interaction

Decreased Transcription of
Downstream Genes (e.g., CTGF)

AHI-7 Treatment Binding to TEAD

Reduced Cell Proliferation
& Increased Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15564256#standard-operating-procedures-for-
cpuy201112-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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